Cas no 583031-57-6 (1-Benzyl-4-chloro-1,8-naphthyridin-2(1H)-one)

• Product Name: 1-Benzyl-4-chloro-1,8-naphthyridin-2(1H)-one
• CAS No: 583031-57-6
• MF: C₁₅H₁₁ClN₂O
• MW: 270.71364235878
• CID: 843784
• Update Time: 2026-04-29

1-Benzyl-4-chloro-1,8-naphthyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4-chloro-1,8-naphthyridin-2(1H)-one
• 1,8-Naphthyridin-2(1H)-one, 4-chloro-1-(phenylmethyl)-
• 1-benzyl-4-chloro-1,8-naphthyridin-2-one
• 1-benzyl-4-chloro-1H-[1,8]naphthyridin-2-one
• AK127824
• KB-218078
• SureCN829777

• Inchi： InChI=1S/C15H11ClN2O/c16-13-9-14(19)18(10-11-5-2-1-3-6-11)15-12(13)7-4-8-17-15/h1-9H,10H2
• InChI Key： ZUWHGYXBNUZVCY-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CN2C(=O)C=C(C3=C2N=CC=C3)Cl

Computed Properties

• Exact Mass: 270.05600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 34.89000
• LogP: 3.09820

Additional information on 1-Benzyl-4-chloro-1,8-naphthyridin-2(1H)-one

1-Benzyl-4-chloro-1,8-naphthyridin-2(1H)-one (CAS No. 583031-57-6): An Overview of Its Structure, Properties, and Applications

1-Benzyl-4-chloro-1,8-naphthyridin-2(1H)-one (CAS No. 583031-57-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of naphthyridines, which are heterocyclic aromatic compounds with a wide range of biological activities. The unique structural features of 1-Benzyl-4-chloro-1,8-naphthyridin-2(1H)-one make it a promising candidate for various therapeutic applications.

The molecular structure of 1-Benzyl-4-chloro-1,8-naphthyridin-2(1H)-one consists of a naphthyridine core with a benzyl substituent at the 1-position and a chlorine atom at the 4-position. The naphthyridine ring system is characterized by its fused pyridine and pyrimidine rings, which confer the compound with its distinctive electronic and steric properties. The benzyl group enhances the lipophilicity of the molecule, while the chlorine substituent contributes to its electronic properties and biological activity.

Recent studies have highlighted the potential of 1-Benzyl-4-chloro-1,8-naphthyridin-2(1H)-one in various therapeutic areas. One notable application is its use as an antiviral agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, 1-Benzyl-4-chloro-1,8-naphthyridin-2(1H)-one has also been investigated for its anticancer potential. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is attributed to its ability to disrupt cellular signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of 1-Benzyl-4-chloro-1,8-naphthyridin-2(1H)-one have also been studied in detail. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as a therapeutic agent. However, further optimization may be necessary to improve its solubility and reduce potential side effects.

Synthetic routes for the preparation of 1-Benzyl-4-chloro-1,8-naphthyridin-2(1H)-one have been well-documented in the literature. One common approach involves the condensation of 4-chloroquinoline with benzylamine followed by cyclization under appropriate conditions. This method provides a high yield and purity of the desired product, making it suitable for large-scale synthesis.

The safety profile of 1-Benzyl-4-chloro-1,8-naphthyridin-2(1H)-one has been evaluated through various in vitro and in vivo studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, comprehensive safety evaluations are essential before advancing to clinical trials.

In conclusion, 1-Benzyl-4-chloro-1,8-naphthyridin-2(1H)-one (CAS No. 583031-57-6) represents a promising lead compound for the development of novel therapeutics. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide deeper insights into its mechanisms of action and potential clinical applications.